Cas no 88744-61-0 (Benzoic acid, 4-[[(2,4,6-trimethylphenyl)methyl]amino]-)

• Product Name: Benzoic acid, 4-[[(2,4,6-trimethylphenyl)methyl]amino]-
• CAS No: 88744-61-0
• MF: C₁₇H₁₉NO₂
• MW: 269.338264703751
• CID: 622390
• PubChem ID: 43321680
• Update Time: 2025-04-19

Benzoic acid, 4-[[(2,4,6-trimethylphenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2,4,6-trimethylphenyl)methyl]amino]-
• 4-[(2,4,6-trimethylphenyl)methylamino]benzoic acid
• 88744-61-0
• DTXSID00655832
• 4-{[(2,4,6-Trimethylphenyl)methyl]amino}benzoic acid

• Inchi： 1S/C17H19NO2/c1-11-8-12(2)16(13(3)9-11)10-18-15-6-4-14(5-7-15)17(19)20/h4-9,18H,10H2,1-3H3,(H,19,20)
• InChI Key： CPIVNCCDDXHDCA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 269.141578849g/mol
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.3Ų